Cas no 1226437-81-5 (6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1226437-81-5
• MF: C₁₇H₁₃ClN₂O₂S
• MW: 344.815321683884
• CID: 5434190
• Update Time: 2025-10-28

6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazine-2-carbonitrile
• 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C17H13ClN2O2S/c1-11-4-3-5-15(12(11)2)20-10-14(9-19)23(21,22)17-7-6-13(18)8-16(17)20/h3-8,10H,1-2H3
• InChI Key： APCYJJGSASJZJK-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])N(C([H])=C(C#N)S2(=O)=O)C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

Introduction to 6-Chloro-4-(2,3-Dimethylphenyl)-1,1-Dioxo-4H-1λ⁶,4-Benzothiazine-2-Carbonitrile (CAS No. 1226437-81-5)

6-Chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile (CAS No. 1226437-81-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound make it a promising candidate for the development of novel therapeutic agents.

The molecular structure of 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile is characterized by a benzothiazine core with a chloro substituent at the 6-position and a 2,3-dimethylphenyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chloro substituent enhances the lipophilicity of the compound, which can influence its bioavailability and tissue distribution. The 2,3-dimethylphenyl group contributes to the overall stability and reactivity of the molecule.

In recent years, several studies have explored the potential applications of 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile has also been investigated for its analgesic properties. Preclinical studies in animal models have demonstrated that this compound can significantly reduce pain responses in both acute and chronic pain models. The mechanism underlying its analgesic activity is thought to involve modulation of nociceptive pathways in the central nervous system.

The anticonvulsant potential of 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile has also been explored. In vitro and in vivo studies have shown that this compound can effectively reduce seizure activity in various models of epilepsy. The anticonvulsant effect is believed to be mediated through its interaction with GABA receptors and other ion channels involved in neuronal excitability.

In addition to its pharmacological properties, the synthesis and structural optimization of 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile have been extensively studied. Various synthetic routes have been developed to improve the yield and purity of this compound. One common approach involves the reaction of 2-chlorobenzothiazine with 2,3-dimethylbenzaldehyde followed by oxidation to form the dioxo derivative. Further modifications to the structure can be made to enhance its pharmacological profile and reduce potential side effects.

The safety profile of 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 6-chloro-4-(2,3-dimethylphenyl)-1,1-dioxo-4H-1λ⁶,4-benzothiazine-2-carbonitrile (CAS No. 1226437-81-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.